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Compound of Interest

Compound Name: Bis(2-pyrimidyl) disulfide

CAS No.: 15718-46-4

Cat. No.: B102048

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Bis(2-pyrimidyl) disulfide (CAS 15718-46-

4) is not readily available. The following guidance is based on the safety profile of its precursor,

2-mercaptopyrimidine, and general safety protocols for related heterocyclic and disulfide-

containing compounds. It is imperative to handle this compound with caution, assuming it may

possess hazards associated with its structural analogs. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific protocols.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals. The procedural guidance herein is designed to answer

specific operational questions for the safe handling of Bis(2-pyrimidyl) disulfide.

Hazard Assessment and Personal Protective
Equipment (PPE)
While the immediate precursor, 2-mercaptopyrimidine, is not classified as hazardous under

OSHA's 2012 standard, related pyrimidine thiols are known to cause skin and eye irritation.

Therefore, a cautious approach is warranted. The disulfide bond introduces its own chemical

reactivity that should be respected.
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Recommended Personal Protective Equipment:

PPE Category Recommended Equipment Best Practices

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields. A face shield is

recommended when there is a

significant risk of splashing.

Ensure eye protection meets

appropriate standards (e.g.,

NIOSH in the US or EN 166 in

the EU).

Hand Protection

Chemically resistant,

impervious gloves (e.g., nitrile

or neoprene rubber).

Inspect gloves for integrity

before each use. Use proper

glove removal technique to

avoid skin contact. Dispose of

contaminated gloves as

hazardous waste. Wash hands

thoroughly after handling.

Respiratory Protection

Not generally required if

handled within a certified

chemical fume hood. A NIOSH-

approved respirator may be

necessary for spills or if

dust/aerosols are generated

outside a fume hood.

Ensure proper fit and training

before using a respirator.

Protective Clothing

A laboratory coat should be

worn at all times. Consider a

chemically resistant apron for

procedures with a higher risk

of splashes.

Keep lab coats buttoned and

change them regularly or

immediately if significant

contamination occurs.

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow is crucial to minimize exposure and ensure safety.

Preparation and Planning:

Review this safety guide and any available institutional protocols.
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Ensure a certified chemical fume hood is available and functioning correctly.

Locate the nearest safety shower and eyewash station.

Prepare all necessary equipment and reagents before handling the compound.

Donning PPE:

Put on a lab coat, followed by safety glasses or goggles, and finally, gloves.

Handling the Compound:

All weighing and manipulation of solid Bis(2-pyrimidyl) disulfide or its solutions must be

conducted within a chemical fume hood to minimize inhalation exposure.

Use the smallest quantity necessary for the experiment.

Handle the solid carefully to avoid generating dust.

Keep the container tightly closed when not in use.

Post-Handling:

Decontaminate the work area in the fume hood.

Properly label and store the compound in a cool, dry, and well-ventilated area, away from

strong oxidizing agents.

Remove PPE in the reverse order it was put on, taking care to avoid contaminating skin or

clothing.

Wash hands thoroughly with soap and water.

Immediate Safety Protocols: Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill Management:

Minor Spill: In a fume hood, gently cover the spill with an inert absorbent material (e.g.,

vermiculite, sand). Scoop the material into a sealed, labeled container for hazardous waste

disposal.

Major Spill: Evacuate the area and contact your institution's EHS department immediately.

Disposal Plan
All waste containing Bis(2-pyrimidyl) disulfide must be treated as hazardous chemical waste.

Solid Waste: Collect all contaminated materials (e.g., gloves, absorbent pads, empty

containers) in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect any solutions containing the compound in a labeled, sealed hazardous

waste container. Do not pour down the drain.

Disposal: All waste must be disposed of through your institution's hazardous waste

management program, in accordance with all local, state, and federal regulations.
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Quantitative Data
Since specific data for Bis(2-pyrimidyl) disulfide is limited, the properties of its precursor are

provided for context.

Compound CAS Number
Molecular Weight (
g/mol )

Melting Point (°C)

2-Mercaptopyrimidine 1450-85-7 112.16 230

Visualized Workflows and Relationships
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Safe Chemical Handling Workflow

1. Preparation
- Review SDS/Safety Guide

- Prepare Fume Hood
- Locate Safety Equipment

2. Don PPE
- Lab Coat

- Eye Protection
- Gloves

3. Chemical Handling
(Inside Fume Hood)

- Weighing
- Solution Prep

- Reaction

4. Storage
- Tightly Sealed Container
- Cool, Dry, Ventilated Area

5. Decontamination
- Clean Work Area

- Dispose of Contaminated Materials

6. Doff PPE
- Gloves

- Eye Protection
- Lab Coat

7. Personal Hygiene
- Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A workflow for the safe handling of chemical compounds.
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Hierarchy of Safety Controls

Most Effective

 

Least Effective

Elimination
Physically remove the hazard

Substitution
Replace the hazard

Engineering Controls
Isolate people from the hazard

(e.g., Fume Hood)

Administrative Controls
Change the way people work

(e.g., SOPs, Training)

PPE
Protect the worker with

Personal Protective Equipment

Click to download full resolution via product page

Caption: The hierarchy of controls for managing chemical exposure.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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